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For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Fluorinated
Ketones

Pentafluoroethyl ethyl ketone (CAS No. 378-72-3) belongs to the class of fluorinated
ketones, which are characterized by the presence of a carbonyl group and fluorine atoms.[1]
The introduction of fluorine into organic molecules can dramatically alter their physical,
chemical, and biological properties. These alterations, including increased thermal stability,
lipophilicity, and metabolic resistance, make fluorinated compounds valuable in fields ranging
from materials science to medicinal chemistry. Understanding the precise molecular structure
and weight of these compounds is a foundational requirement for their application and for the
prediction of their behavior in complex systems.

Molecular Structure and Conformation

The defining feature of pentafluoroethyl ethyl ketone is its arrangement of a five-carbon
backbone, incorporating a ketone functional group and a highly fluorinated ethyl substituent.
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Chemical Formula and Connectivity

The molecular formula for pentafluoroethyl ethyl ketone is C5H5F50.[2][3][4] The structure
consists of an ethyl group (-CH2CH3) and a pentafluoroethyl group (-CF2CF3) bonded to the
carbonyl carbon. The systematic IUPAC name for this compound is 1,1,1,2,2-
pentafluoropentan-3-one.[1][4]

The connectivity of the atoms can be represented by the following simplified line-angle formula:

This linear representation, however, does not fully capture the three-dimensional nature of the
molecule, which is governed by the principles of VSEPR theory. The carbonyl carbon exhibits
trigonal planar geometry, while the adjacent carbons in the ethyl and pentafluoroethyl groups

are tetrahedral.

Visualization of the Molecular Structure

To provide a clearer understanding of the spatial arrangement of atoms, the following diagram
illustrates the molecular structure of pentafluoroethyl ethyl ketone.

Caption: 2D Molecular Structure of Pentafluoroethyl Ethyl Ketone.

Molecular Weight and Its Determination

The molecular weight of a compound is a critical parameter, influencing its physical properties
and stoichiometric relationships in chemical reactions.

Calculated Molecular Weight

The molecular weight of pentafluoroethyl ethyl ketone can be calculated from its molecular
formula, C5H5F50, and the atomic weights of its constituent elements.
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Atomic Weight Total Weight (

Element Symbol Count

(g/mol) g/mol )
Carbon C 5 12.011 60.055
Hydrogen H 5 1.008 5.040
Fluorine F 5 18.998 94.990
Oxygen @) 1 15.999 15.999
Total 176.084

Based on these calculations, the molecular weight of pentafluoroethyl ethyl ketone is
approximately 176.08 g/mol .[2][3][4] This value is consistent across multiple chemical
databases and supplier specifications.[1][5]

Experimental Verification of Molecular Weight

While the calculated molecular weight provides a theoretical value, experimental techniques
are employed for its confirmation. The primary method for determining the molecular weight of
a pure compound with high accuracy and precision is mass spectrometry.

Experimental Protocol: Molecular Weight Determination by Mass Spectrometry

o Sample Preparation: A dilute solution of pentafluoroethyl ethyl ketone is prepared in a
suitable volatile solvent, such as acetonitrile or methanol.

« lonization: The sample is introduced into the mass spectrometer, where it is ionized. Electron
ionization (EI) or a softer ionization technique like electrospray ionization (ESI) can be used.

o Mass Analysis: The ionized molecules are accelerated and separated based on their mass-
to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

» Detection: The separated ions are detected, and a mass spectrum is generated, which plots
ion intensity versus m/z.

o Data Interpretation: The molecular ion peak ([M]+ or [M+H]+) in the mass spectrum will
correspond to the molecular weight of the compound. For pentafluoroethyl ethyl ketone, a
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prominent peak would be expected at an m/z value of approximately 176.

The following workflow diagram illustrates the process of molecular weight determination.

Sample Preparation Mass Spectrometry Data Analysis

Dissolve Sample in | | . P q q | . .
Volatile Solvent }» >{ lonization (e.g., ESI) }f){ Mass Analysis (m/z) }f){ Detection }» >{ Generate Mass Spectrum }f){ Identify Molecular lon Peak

Click to download full resolution via product page
Caption: Workflow for Molecular Weight Determination via Mass Spectrometry.

Physical and Chemical Properties

A summary of the key physical and chemical properties of pentafluoroethyl ethyl ketone is
presented in the table below.

Property Value Source
CAS Number 378-72-3 [2][3][5]
Molecular Formula C5H5F50 [21[3114]
Molecular Weight 176.08 g/mol [21[31[4]
Boiling Point 61-62 °C at 740 torr [5][6]
Density 1.554 g/mL [51[6]
Refractive Index 1.3905 [5][6]
SMILES CCC(=O)C(F)(F)C(F)(F)F [2]

The high density of this compound is a direct consequence of the presence of five heavy
fluorine atoms in its structure.

Conclusion
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This technical guide has provided a detailed examination of the molecular structure and weight
of pentafluoroethyl ethyl ketone. A thorough understanding of these fundamental properties
is paramount for researchers and scientists engaged in the development of new materials and
therapeutic agents. The unique characteristics imparted by the pentafluoroethyl group make
this and related fluorinated ketones a promising area for future research and application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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